Cas no 58310-28-4 (Phosphonium, (difluoromethyl)triphenyl-, bromide)

Phosphonium, (difluoromethyl)triphenyl-, bromide structure
58310-28-4 structure
Product Name:Phosphonium, (difluoromethyl)triphenyl-, bromide
CAS No:58310-28-4
MF:C19H16BrF2P
MW:393.204912185669
CID:342520
PubChem ID:71443659
Update Time:2025-04-19

Phosphonium, (difluoromethyl)triphenyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, (difluoromethyl)triphenyl-, bromide
    • difluoromethyl(triphenyl)phosphanium,bromide
    • DTXSID90852474
    • (Difluoromethyl)triphenylphosphonium bromide
    • E84883
    • (Difluoromethyl)(triphenyl)phosphanium bromide
    • 58310-28-4
    • MFCD33021715
    • (Difluoromethyl)triphenylphosphoniumbromide
    • SY325596
    • difluoromethyl(triphenyl)phosphanium;bromide
    • WNPMJTVOWUTTSY-UHFFFAOYSA-M
    • Phosphonium, (difluoromethyl)triphenyl-, bromide (1:1)
    • (difluoromethyl)triphenylphosphanium bromide
    • SCHEMBL26095856
    • XH1577
    • Inchi: 1S/C19H16F2P.BrH/c20-19(21)22(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18;/h1-15,19H;1H/q+1;/p-1
    • InChI Key: WNPMJTVOWUTTSY-UHFFFAOYSA-M
    • SMILES: [Br-].[P+](C(F)F)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 375.8889
  • Monoisotopic Mass: 392.01411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 281
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
  • LogP: 1.20710

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